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Compound of Interest

Compound Name: Tinkal

Cat. No.: B1254984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Tinkal, also known

as Borax (sodium tetraborate), in various organic solvents. Given the inorganic and ionic nature

of Borax, its solubility in non-polar organic solvents is exceedingly low. This document will delve

into the chemical principles governing this limited solubility, present available solubility data,

and outline standard experimental protocols for solubility determination.

Introduction: The Chemical Nature of Tinkal (Borax)
Tinkal, or Borax, is a hydrated sodium borate salt with the chemical formula

Na₂[B₄O₅(OH)₄]·8H₂O. It is an inorganic, ionic compound. In its crystalline structure, it consists

of sodium cations (Na⁺) and tetraborate anions ([B₄O₅(OH)₄]²⁻), extensively hydrated with

water molecules. The solubility of a substance is primarily dictated by the principle of "like

dissolves like," which suggests that polar solutes tend to dissolve in polar solvents, and non-

polar solutes dissolve in non-polar solvents. The highly polar and ionic nature of Borax is the

primary determinant of its solubility characteristics.

Solubility of Tinkal in Organic Solvents
The dissolution of an ionic compound like Borax requires the solvent molecules to overcome

the strong electrostatic forces of the crystal lattice and then solvate the resulting ions. Most

organic solvents are non-polar or have low polarity, lacking the ability to effectively solvate the
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sodium and tetraborate ions. Consequently, Tinkal is generally considered insoluble in the

majority of organic solvents.

Quantitative data on the solubility of Tinkal in common organic solvents is scarce in scientific

literature, primarily because the values are negligibly small. The table below summarizes the

generally accepted qualitative solubility of Tinkal in a range of organic solvents.

Organic Solvent Chemical Formula Polarity
Solubility of Tinkal

(Borax)

Acetone C₃H₆O Polar Aprotic Insoluble

Acetonitrile C₂H₃N Polar Aprotic Insoluble

Benzene C₆H₆ Non-polar Insoluble

Chloroform CHCl₃ Non-polar Insoluble

Dichloromethane CH₂Cl₂ Polar Aprotic Insoluble

Diethyl Ether (C₂H₅)₂O Non-polar Insoluble

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H Polar Aprotic Very Slightly Soluble

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic Very Slightly Soluble

Ethanol C₂H₅OH Polar Protic Sparingly Soluble

Ethyl Acetate CH₃COOC₂H₅ Polar Aprotic Insoluble

Hexane C₆H₁₄ Non-polar Insoluble

Isopropanol C₃H₈O Polar Protic Sparingly Soluble

Methanol CH₃OH Polar Protic Sparingly Soluble

Tetrahydrofuran (THF) C₄H₈O Polar Aprotic Insoluble

Toluene C₇H₈ Non-polar Insoluble
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Note: "Insoluble" is generally defined as a solubility of less than 0.1 g per 100 mL of solvent.

"Sparingly Soluble" and "Very Slightly Soluble" indicate a slightly higher, but still very low,

degree of solubility.

The limited solubility in polar protic solvents like methanol and ethanol can be attributed to their

ability to form hydrogen bonds, which can weakly interact with the borate anions and solvate

the sodium cations to a minimal extent. Polar aprotic solvents like DMSO and DMF, with their

large dipole moments, can also exhibit very slight solvating power.

Theoretical Framework: Why Tinkal is Insoluble in
Most Organic Solvents
The diagram below illustrates the principle of "like dissolves like" and why an ionic compound

such as Tinkal fails to dissolve in a typical non-polar organic solvent.

Interaction of Tinkal (Borax) with Solvents

Tinkal (Borax) Crystal Lattice Polar Solvent (e.g., Water) Non-polar Organic Solvent (e.g., Hexane)
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Caption: Dissolution mechanism of Tinkal in polar vs. non-polar solvents.

Experimental Protocol for Solubility Determination
A standard method for determining the solubility of a compound like Tinkal is the shake-flask

method, as recommended by the OECD Guideline for Testing of Chemicals, Section 105.

A surplus of the solute (Tinkal) is agitated in the solvent of interest at a constant temperature

for a sufficient period to reach equilibrium. The concentration of the solute in a filtered aliquot of

the saturated solution is then determined by a suitable analytical method.

Tinkal (Borax), analytical grade

Selected organic solvents, HPLC grade or equivalent

Thermostatically controlled shaker bath or incubator

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Analytical instrumentation (e.g., Inductively Coupled Plasma - Optical Emission

Spectrometry (ICP-OES) for boron analysis, or a titrimetric method)

The following diagram outlines the key steps in the experimental determination of Tinkal's
solubility.
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Shake-Flask Solubility Determination Workflow

Start

Add excess Tinkal to a known volume of organic solvent in a sealed flask.

Place the flask in a thermostatically controlled shaker bath (e.g., 25°C).

Agitate the mixture for a predetermined time to ensure equilibrium is reached (e.g., 24-48 hours).

Allow the solution to stand at the same temperature to let undissolved solid settle.

Withdraw an aliquot of the supernatant using a syringe.

Filter the aliquot through a syringe filter (0.45 µm) to remove all solid particles.

Quantitatively dilute the filtered saturated solution.

Analyze the concentration of Boron in the diluted solution using a validated analytical method (e.g., ICP-OES).

Calculate the solubility in g/L or mol/L.

End

Click to download full resolution via product page

Caption: Workflow for the shake-flask method of solubility determination.
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Analytical Sensitivity: The chosen analytical method must be sensitive enough to detect the

very low concentrations of boron expected in the saturated solutions.

Equilibration Time: For sparingly soluble substances, the time to reach equilibrium may be

longer. Preliminary studies should be conducted to determine the appropriate equilibration

time.

Temperature Control: Solubility is temperature-dependent. Precise and constant temperature

control is crucial for reproducible results.

Conclusion
The solubility of Tinkal (Borax) in organic solvents is extremely limited due to its ionic nature

and the low polarity of most organic solvents. For practical purposes in research and

development, it should be considered insoluble in non-polar organic solvents. Limited solubility

may be observed in some polar protic and aprotic solvents, but these are generally insufficient

for preparing concentrated solutions. When working with Tinkal in organic media, it is more

appropriate to consider it as a solid-phase reactant or to use it in biphasic systems with an

aqueous phase. Any experimental work requiring the dissolution of Tinkal should prioritize

polar, protic solvents, with water being the most effective.

To cite this document: BenchChem. [A Technical Guide to the Solubility of Tinkal (Borax) in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254984#tinkal-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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